Cas no 116799-19-0 (tert-Butyl (3-cyanopyridin-2-yl)carbamate)

• Product name: tert-Butyl (3-cyanopyridin-2-yl)carbamate
• CAS No: 116799-19-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD11520025
• CID: 132603
• PubChem ID: 12121253

tert-Butyl (3-cyanopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-cyanopyridin-2-yl)carbamate
• Carbamic acid,N-(3-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-cyanopyridin-2-yl)carbamate
• TERT-BUTYL3-CYANOPYRIDIN-2-YLCARBAMATE
• Carbamic acid, (3-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl 3-cyanopyridin-2-ylcarbamate
• AKOS015966400
• SCHEMBL5465531
• CS-0346551
• A849991
• EN300-7178925
• J-524535
• DTXSID70477987
• tert-Butyl(3-cyanopyridin-2-yl)carbamate
• 116799-19-0
• tert-butyl?3-cyanopyridin-2-ylcarbamate
• Carbamic acid, N-(3-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester

• MDL： MFCD11520025
• Inchi： InChI=1S/C11H13N3O2/c1-11(2,3)16-10(15)14-9-8(7-12)5-4-6-13-9/h4-6H,1-3H3,(H,13,14,15)
• InChI Key： RFHQQCPMIZEBHT-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC1=C(C=CC=N1)C#N

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 75.01000
• LogP: 2.37328

tert-Butyl (3-cyanopyridin-2-yl)carbamate Security Information

tert-Butyl (3-cyanopyridin-2-yl)carbamate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%